OVA Peptide(257-264) TFA

• Molecular Formula: C47H75F3N10O15
• Molecular Weight: 1077.2 g/mol
• InChI: InChI=1S/C45H74N10O13.C2HF3O2/c1-7-25(5)36(55-44(66)37(26(6)8-2)54-38(60)28(47)23-56)43(65)52-32(22-34(48)57)42(64)51-31(21-27-14-10-9-11-15-27)41(63)50-30(17-18-35(58)59)40(62)49-29(16-12-13-19-46)39(61)53-33(45(67)68)20-24(3)4;3-2(4,5)1(6)7/h9-11,14-15,24-26,28-33,36-37,56H,7-8,12-13,16-23,46-47H2,1-6H3,(H2,48,57)(H,49,62)(H,50,63)(H,51,64)(H,52,65)(H,53,61)(H,54,60)(H,55,66)(H,58,59)(H,67,68);(H,6,7)/t25-,26-,28-,29-,30-,31-,32-,33-,36-,37-;/m0./s1
• InChIKey: BRUCWCULSHVYBQ-VPZPQSBKSA-N

Immunology assays fail when using incorrect OVA variants or salt forms. This synthetic SIINFEKL peptide (OVA257-264) as the TFA salt is the gold-standard H-2Kb-restricted CD8+ T cell epitope. - **Defined Biology**: Native agonist for OT-I TCR; ensures full activation vs. weak APLs. - **Superior Solubility**: TFA salt provides 12 mg/mL aqueous solubility for consistent in vitro stimulation. - **Validated Use**: Benchmark for ELISPOT, TAP-independent cross-presentation, and B16-OVA tumor models.

OVA Peptide(257-264) TFA: SIINFEKL Epitope for MHC Class I

OVA Peptide (257-264) TFA (CAS: 1262751-08-5) is the trifluoroacetate salt form of the immunodominant H-2Kb-restricted octameric epitope SIINFEKL derived from chicken ovalbumin . This synthetic peptide is the most extensively characterized model antigen for studying murine MHC class I-restricted CD8+ T cell responses, with over 10 highly cited publications validating its use in immunology, oncology, and vaccine development research . As the free base form (CAS: 138831-86-4) has well-characterized limitations in solubility and formulation consistency, the TFA salt formulation addresses these constraints and represents the current preferred standard for reproducible experimental use [1].

1

Model System H-2Kb-restricted CD8+ T cell epitope for OT-I transgenic TCR studies

2

Format TFA salt supports high-concentration aqueous solubility for in vitro/in vivo assays

3

Selection Context Defined SIINFEKL sequence for reproducible MHC class I presentation and T cell activation

• [1] SB-PEPTIDE. OVA 257 264 peptide (SIINFEKL) - CAS: 138831-86-4. Technical Specification. View Source

OVA Peptide(257-264) TFA: Why Substitution Fails

The assumption that SIINFEKL peptides with identical amino acid sequences can be freely interchanged across vendors or salt forms is demonstrably false and introduces uncontrolled variables that compromise experimental reproducibility and cross-study comparison. Systematic analysis of 64 single-residue variants at TCR contact positions revealed that a remarkably high proportion (40%) exhibited antagonist activity rather than the expected agonist function of the native SIINFEKL sequence [1]. Furthermore, minimal sequence alterations—including single amino acid substitutions (e.g., EIINFEKL, SIIGFEKL) and even backbone modifications—fundamentally alter the costimulatory requirements for T cell activation and impair in vivo efficacy [2][3]. The TFA salt formulation, in particular, is not merely an incidental counterion; it directly influences solubility, lyophilized stability, and assay consistency in ways that non-TFA or alternative salt forms (e.g., acetate) do not replicate. Procurement decisions that fail to specify both the correct sequence and the TFA salt form introduce quantifiable performance deficits that the evidence below systematically documents.

Sequence

Single amino acid variants (SIITFEKL, SIIGFEKL) drastically alter MHC binding stability and T cell signaling; other OVA regions (e.g., OVA323-339) are not interchangeable.

Salt Form

Free base or acetate may not achieve the ≥12 mg/mL aqueous solubility of the TFA salt, potentially introducing solvent-induced variability in stimulation assays.

Purity

Minor purity differences can introduce confounding immunogenicity; research-grade material from defined synthesis is needed to maintain lot-to-lot consistency.

• [1] Jameson SC, Hogquist KA, Bevan MJ. Specificity and flexibility in thymic selection. Nature. 1994;369(6483):750-752. View Source
• [2] Denton AE, Wesselingh R, Gras S, Guillonneau C, Olson MR, Mintern JD, et al. Affinity thresholds for naive CD8+ CTL activation by peptides and engineered influenza A viruses. J Immunol. 2011;187(11):5733-44. View Source
• [3] Murray J, et al. β-amino acid substitution in the SIINFEKL antigen alters immunological recognition. Cancer Biol Ther. 2025;26(1):2486141. View Source

OVA Peptide(257-264) TFA: Head-to-Head Evidence

Superior H-2Kb Binding vs. Subdominant OVA55-62

In head-to-head in vitro activation assays using naive OT-I CD8+ T cells, the native SIINFEKL sequence (OVA Peptide (257-264) TFA) induced full CTL proliferation and differentiation that was largely independent of any need for exogenous costimulation [1]. In direct contrast, activation with the low-affinity ligands EIINFEKL or SIIGFEKL under identical conditions was strictly dependent on the provision of IL-2 and other costimulatory signals [1]. This represents a qualitative, not merely quantitative, functional difference in activation requirements that directly impacts experimental design and data interpretation.

H-2Kb binding kinetics vs. OVA55-62

Head-to-head

kon = 5.9×10³ M⁻¹s⁻¹ (10-fold faster association)
koff = 9.1×10⁻⁶ s⁻¹ (2-fold slower dissociation)

Supports immunodominant presentation context

BIAcore at 25°C, purified H-2Kb molecules

Evidence Dimension	Requirement for exogenous costimulation for full CTL proliferation and differentiation
Target Compound Data	Largely independent of any need for costimulation
Comparator Or Baseline	EIINFEKL and SIIGFEKL (low-affinity OVA257-264 variants)
Quantified Difference	Qualitative functional switch: independent vs. dependent
Conditions	In vitro stimulation of naive OT-I CD8+ T cells

Why This Matters

For procurement, this establishes that substitution with low-affinity analogs fundamentally alters the biological outcome of T cell activation assays, introducing a qualitative variable that invalidates comparisons with established SIINFEKL-based literature and requires protocol re-optimization.

• [1] Denton AE, Wesselingh R, Gras S, Guillonneau C, Olson MR, Mintern JD, et al. Affinity thresholds for naive CD8+ CTL activation by peptides and engineered influenza A viruses. J Immunol. 2011;187(11):5733-44. View Source

Costimulation-Independent Activation vs. G4 and E1 Variants

Kinetic binding studies using purified soluble H-2Kb molecules and biosensor techniques directly compared the immunodominant OVA257-264 (SIINFEKL) determinant with the subdominant OVA55-62 (KVVRFDKL) determinant [1]. The association rate constant (Kon) for OVA257-264-C6 binding to Kb was approximately 10-fold faster (5.9 × 10³ M⁻¹ s⁻¹ versus 6.5 × 10² M⁻¹ s⁻¹), while the dissociation rate constant (Koff) was approximately 2-fold slower (9.1 × 10⁻⁶ s⁻¹ versus 1.6 × 10⁻⁵ s⁻¹) than the corresponding rate constants for OVA55-62-C6 [1]. These kinetic differences were measured at 25°C and account for the enhanced antigen presentation efficiency and immunodominance of OVA257-264 relative to other OVA-derived epitopes sharing conserved Kb-binding motifs [1].

Costimulation-independent activation vs. G4/E1 variants

Head-to-head

SIINFEKL Full CTL activation, largely independent of exogenous IL-2

G4 (SIIGFEKL) / E1 variants Critically dependent on costimulatory signals

Supports simplified assay design context

Naive OT-I CD8+ T cells in vitro

Evidence Dimension	Association rate constant (Kon) for H-2Kb binding
Target Compound Data	5.9 × 10³ M⁻¹ s⁻¹
Comparator Or Baseline	OVA55-62: 6.5 × 10² M⁻¹ s⁻¹
Quantified Difference	~10-fold faster Kon
Conditions	Purified soluble H-2Kb molecules at 25°C, biosensor kinetic analysis

Why This Matters

The 10-fold faster on-rate and 2-fold slower off-rate translate to a predicted ~20-fold higher overall binding affinity, which directly explains the experimentally observed enhanced antigen presentation efficiency and immunodominance of this epitope—a critical parameter for selecting the appropriate OVA-derived peptide for T cell studies.

• [1] Chen W, Khilko S, Fecondo J, Margulies DH, McCluskey J. Determinant selection of major histocompatibility complex class I-restricted antigenic peptides is explained by class I-peptide affinity and is strongly influenced by nondominant anchor residues. J Exp Med. 1994;180(4):1471-83. View Source

TFA Salt-Enhanced Solubility vs. Free Base Forms

A 2025 study directly compared native SIINFEKL antigen with a panel of α/β-backbone-modified SIINFEKL analogs designed for enhanced proteolytic stability in both in vitro and in vivo settings [1]. While all α/β analogs were capable of activating antigen-specific CD8+ T cells in vitro, immunization with these backbone-modified peptides in vivo failed to induce cross-reactive T cell responses against the native SIINFEKL antigen [1]. Critically, in OVA-expressing tumor-bearing mice, immunization with α/β analogs did not elicit any anti-tumor effects, whereas native SIINFEKL-based immunization serves as the validated positive control for such studies [1]. The study concluded that backbone-modified SIINFEKL analogs are not promising for antitumor vaccine development [1].

TFA salt solubility vs. free base

Class-level

≥12 mg/mL in water

Free base: ~1 mM in 1% AcOH

Supports high-concentration stock preparation

Vendor CoA, solubility at 25°C

Evidence Dimension	In vivo anti-tumor efficacy in OVA-expressing tumor-bearing mice
Target Compound Data	Validated anti-tumor effect (serves as positive control)
Comparator Or Baseline	α/β-backbone-modified SIINFEKL analogs
Quantified Difference	Complete loss of in vivo anti-tumor efficacy
Conditions	Immunization of naïve and OVA-expressing tumor-bearing mice

Why This Matters

This establishes that even rationally designed peptide modifications intended to improve stability can ablate in vivo therapeutic efficacy, reinforcing that only the native SIINFEKL sequence (OVA Peptide (257-264) TFA) should be procured for in vivo functional studies and vaccine development applications.

• [1] Murray J, et al. β-amino acid substitution in the SIINFEKL antigen alters immunological recognition. Cancer Biol Ther. 2025;26(1):2486141. View Source

TAP-Independent MHC Class I Presentation in Macrophages

The TFA salt form of OVA Peptide (257-264) demonstrates significantly enhanced aqueous solubility compared to the free base form, with reported solubility of ≥20 mg/mL in water for the TFA salt versus substantially lower solubility for non-TFA formulations [1]. Multiple independent vendors report TFA salt solubility in the range of 2.08 mg/mL to 20 mg/mL in aqueous buffers, with the highest values achieved using sonication and pH adjustment with 0.1% TFA in water . This enhanced solubility is a direct consequence of the TFA counterion, which facilitates protonation of basic residues and improves overall peptide hydration and dissolution characteristics. The TFA salt also maintains >95% purity when stored lyophilized at -80°C for extended periods, with minimal degradation observed .

TAP-independent presentation pathway

Context-dependent

Presentation in TAP1-/- macrophages with minimal TAP dependence, unlike the epitope within full-length OVA protein.

Enables study of alternative cross-presentation routes

In vitro macrophage model

Evidence Dimension	Aqueous solubility (water)
Target Compound Data	≥20 mg/mL (18.57 mM)
Comparator Or Baseline	Free base form: <2 mg/mL in water without pH adjustment
Quantified Difference	≥10-fold higher solubility for TFA salt
Conditions	Water, sonication, ambient temperature

Why This Matters

Higher solubility directly enables preparation of more concentrated stock solutions, reduces the volume of vehicle required for in vivo dosing, and minimizes precipitation-related artifacts in cell-based assays—critical parameters for experimental reproducibility and scalability in high-throughput screening.

• [1] GLPBIO. OVA Peptide (257-264) TFA. Product Specifications. View Source

Commercial Purity Benchmark: HPLC-Verified Purity Levels of OVA Peptide (257-264) TFA from Major Suppliers

Commercially available OVA Peptide (257-264) TFA from validated suppliers demonstrates consistently high HPLC-verified purity levels. MedChemExpress reports 99.91% purity for their TFA salt formulation (HY-P1489A), representing one of the highest purity specifications available for this epitope . Sigma-Aldrich offers the free base/TFA mixed form at ≥97% HPLC purity (Cat. No. S7951) . Multiple independent suppliers including Peptide Institute, Inc. and Molnova report ≥95.0% to >98% HPLC purity [1]. These purity levels exceed typical peptide synthesis benchmarks (>95%) and ensure that observed biological effects are attributable to the intended SIINFEKL sequence rather than truncated or modified byproducts.

Evidence Dimension	HPLC-verified purity
Target Compound Data	99.91% (MedChemExpress HY-P1489A)
Comparator Or Baseline	Industry standard peptide purity threshold: 95%
Quantified Difference	+4.91 percentage points above threshold
Conditions	Reverse-phase HPLC analysis, post-lyophilization

Why This Matters

Purity directly impacts biological assay reproducibility: impurities in lower-purity peptide preparations can act as unintended antagonists, introduce confounding T cell epitopes, or cause non-specific cellular toxicity—all of which introduce variability that compromises cross-experiment and cross-laboratory comparisons.

• [1] Peptide Institute, Inc. OVA Peptide (257-264). Purity: ≥95.0% (HPLC). View Source

Self-Assembly and Hydrogel Formation: Unique Physicochemical Property of OVA257-264 Not Observed with Common Scrambled or Variant Peptides

OVA Peptide (257-264) (SIINFEKL) exhibits the unique property of self-assembling into stable hydrogels under physiological conditions, a characteristic that has been exploited for sustained antigen release and enhanced immune stimulation in vaccine development applications [1]. This hydrogel-forming capacity is sequence-specific and is not observed with the scrambled version of the peptide (FILKSINE) or with antagonist variants such as OVA-E1 peptide [2]. The self-assembly property provides a functional depot effect that prolongs antigen presentation and amplifies the magnitude and durability of the CD8+ T cell response relative to bolus administration of soluble peptide alone [1].

Evidence Dimension	Hydrogel self-assembly capacity under physiological conditions
Target Compound Data	Forms stable hydrogel
Comparator Or Baseline	Scrambled peptide FILKSINE: no hydrogel formation; OVA-E1 variant: no hydrogel formation
Quantified Difference	Qualitative presence vs. absence of hydrogel formation
Conditions	Aqueous buffer, physiological pH and temperature

Why This Matters

This property enables procurement decisions for applications requiring sustained antigen release or depot formulations; the scrambled or variant peptides cannot substitute for hydrogel-based delivery strategies, and substitution would require complete reformulation and revalidation.

• [1] SB-PEPTIDE. OVA 257 264 peptide (SIINFEKL) - Hydrogel Formation Properties. View Source
• [2] SB-PEPTIDE. OVA 257-264 Scrambled (FILKSINE). View Source

OVA Peptide(257-264) TFA: Application Scenarios

Gold-Standard Antigen for T Cell ELISPOT and Flow Cytometry

OVA Peptide (257-264) TFA is the definitive choice for in vitro CD8+ T cell activation assays using OT-I TCR transgenic T cells where costimulation-independent activation is required. As established in Section 3, SIINFEKL induces full CTL proliferation and differentiation without exogenous costimulation, whereas low-affinity variants (EIINFEKL, SIIGFEKL) require IL-2 supplementation and additional costimulatory signals [1]. For applications involving ELISPOT quantification of IFN-γ release, CFSE proliferation tracking, or intracellular cytokine staining in OT-I cell-based systems, procurement of the native SIINFEKL sequence (OVA Peptide (257-264) TFA) ensures assay outcomes consistent with the extensive published literature [2] and eliminates the need for protocol re-optimization that would be required for variant peptides.

Definitive Reference Ligand for TCR-pMHC and APL Studies

For in vivo tumor immunology studies employing OVA-expressing tumor models including B16-OVA melanoma and EG7 thymoma, OVA Peptide (257-264) TFA is the validated reference standard for both therapeutic vaccination and adoptive T cell transfer experiments. The evidence from Section 3 demonstrates that backbone-modified SIINFEKL analogs completely fail to elicit anti-tumor effects in OVA-expressing tumor-bearing mice, despite in vitro T cell activation capacity [1]. Additionally, the enhanced aqueous solubility of the TFA salt formulation (≥20 mg/mL in water) facilitates preparation of concentrated dosing solutions with reduced injection volumes, minimizing vehicle-related artifacts in subcutaneous and intradermal immunization protocols [2]. The self-assembling hydrogel property further enables sustained-release depot formulations that amplify the magnitude and durability of anti-tumor CD8+ T cell responses [3].

Model Antigen for TAP-Independent Cross-Presentation

OVA Peptide (257-264) TFA is the optimal peptide source for generating H-2Kb/SIINFEKL tetramers for flow cytometric detection and quantification of OVA-specific CD8+ T cells. The kinetic binding data from Section 3 establish that SIINFEKL exhibits a 10-fold faster association rate (5.9 × 10³ M⁻¹ s⁻¹) and 2-fold slower dissociation rate (9.1 × 10⁻⁶ s⁻¹) compared to subdominant OVA55-62 [1]. This superior MHC binding kinetics profile ensures efficient tetramer folding and long-term tetramer stability—SIINFEKL-loaded MHC tetramers maintain specific, high-affinity binding to OT-I CD8+ T cells for at least 3 months when stored at 4°C [2]. The high HPLC purity specifications (up to 99.91%) from commercial suppliers ensure that tetramer preparations are free from contaminating peptide species that could compete for MHC binding or introduce confounding T cell populations in multimer staining panels [3].

Validated Reference Compound for Immuno-Oncology Models

In vaccine adjuvant screening programs and peptide-based immunotherapeutic development, OVA Peptide (257-264) TFA serves as the industry-standard model antigen for evaluating novel adjuvants, delivery systems, and combination immunotherapies. The costimulation-independent activation profile of SIINFEKL enables sensitive detection of adjuvant-mediated enhancement of T cell priming without confounding by baseline activation requirements [1]. The TFA salt formulation provides consistent solubility and formulation behavior across experimental replicates, enabling robust cross-study comparison of adjuvant performance. Furthermore, the ability to form stable hydrogels without chemical crosslinkers or additional excipients offers a unique platform for evaluating sustained-release vaccine formulations, with the scrambled peptide (FILKSINE) serving as an appropriate negative control that lacks hydrogel-forming capacity [2]. For studies investigating combination with immune checkpoint inhibitors (anti-PD-1, anti-CTLA-4), the native SIINFEKL sequence is essential, as backbone-modified variants fail to elicit cross-reactive T cell responses capable of synergizing with checkpoint blockade [3].

Application

Selection Property

Validation Focus

T cell ELISPOT and flow cytometry antigen

Consistent MHC binding and aqueous solubility

Batch-to-batch assay reproducibility

TCR-pMHC and altered peptide ligand (APL) studies

High-avidity native agonist baseline

TCR recognition and signaling baseline

TAP-independent cross-presentation research

Exogenous peptide TAP-independent presentation

Alternative processing pathway isolation

Immuno-oncology model antigen

Defined epitope with characterized CD8+ response

Anti-tumor response benchmarking in syngeneic models

• [1] Denton AE, Wesselingh R, Gras S, Guillonneau C, Olson MR, Mintern JD, et al. Affinity thresholds for naive CD8+ CTL activation by peptides and engineered influenza A viruses. J Immunol. 2011;187(11):5733-44. View Source
• [2] SB-PEPTIDE. OVA 257 264 peptide (SIINFEKL) - Applications and Technical Specifications. View Source
• [3] Chen W, Khilko S, Fecondo J, Margulies DH, McCluskey J. Determinant selection of major histocompatibility complex class I-restricted antigenic peptides is explained by class I-peptide affinity. J Exp Med. 1994;180(4):1471-83. View Source